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Compound of Interest

Compound Name: 1-(Hydroxymethyl)cyclohexanol

Cat. No.: B3048127 Get Quote

A Technical Guide to 1-
(Hydroxymethyl)cyclohexanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(hydroxymethyl)cyclohexanol,
a key chemical intermediate. It covers its nomenclature, chemical and physical properties,

synthesis, applications, and safety information, tailored for professionals in research and

development.

Chemical Identity and Nomenclature
IUPAC Name: 1-(hydroxymethyl)cyclohexan-1-ol[1]

Synonyms: A variety of synonyms are used to refer to this compound in literature and

commercial listings. These include:

1-(hydroxymethyl)cyclohexanol[1][2]

Cyclohexanemethanol, 1-hydroxy-[2]

1-(hydroxymethyl)-1-cyclohexanol[1]

1-methylolcyclohexan-1-ol[1]
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NSC71538[1]

hydroxymethyl cyclohexanol[1]

(hydroxymethyl)cyclohexanol[1]

1-hydroxymethyl-cyclohexanol[1]

CAS Number: 15753-47-6[1][2]

Molecular Formula: C₇H₁₄O₂[1][2]

Molecular Weight: 130.18 g/mol [1]

Physicochemical Properties
1-(Hydroxymethyl)cyclohexanol is a colorless to pale yellow liquid at room temperature. Its

solubility in water is attributed to the presence of the hydroxymethyl group, which can

participate in hydrogen bonding.[2] The compound exhibits a mild, pleasant odor.[2]

Table 1: Computed Physicochemical Properties[1]
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Property Value

Molecular Weight 130.18 g/mol

XLogP3-AA 0.5

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 1

Exact Mass 130.099379685 Da

Monoisotopic Mass 130.099379685 Da

Topological Polar Surface Area 40.5 Å²

Heavy Atom Count 9

Formal Charge 0

Complexity 84.9

Synthesis and Experimental Protocols
1-(Hydroxymethyl)cyclohexanol can be synthesized via several routes. A common

laboratory-scale preparation involves the nucleophilic hydroxymethylation of cyclohexanone.[3]

Synthesis from Cyclohexanone
This method provides an alternative to the dihydroxylation of methylenecyclohexane or the

three-step synthesis from cyclohexanone via the cyanohydrin.[3] The workflow involves the

reaction of cyclohexanone with a hydroxymethyl anion synthon.[3]

Cyclohexanone 1-[(isopropoxydimethylsilyl)methyl]cyclohexanol

 (i-PrODMS)CH2MgCl 
 THF 1-(Hydroxymethyl)cyclohexanol

 H2O2, KHCO3, KF 
 THF, MeOH 

Click to download full resolution via product page

Caption: Synthesis of 1-(Hydroxymethyl)cyclohexanol from Cyclohexanone.
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Experimental Protocol: Nucleophilic Hydroxymethylation of Cyclohexanone[3]

A detailed procedure for the preparation of 1-(hydroxymethyl)cyclohexanol from

cyclohexanone is available in Organic Syntheses. The key steps involve:

Formation of the Grignard Reagent: Preparation of the (isopropoxydimethylsilyl)methyl

Grignard reagent.

Reaction with Cyclohexanone: Addition of cyclohexanone to the Grignard reagent in

tetrahydrofuran (THF) to form the intermediate, 1-

[(isopropoxydimethylsilyl)methyl]cyclohexanol.

Oxidative Cleavage: The crude intermediate is then subjected to oxidative cleavage using

hydrogen peroxide in a mixture of THF and methanol, with potassium hydrogen carbonate

and potassium fluoride.

Workup and Purification: The organic layer is separated, dried, and concentrated. The

resulting solid is recrystallized from a hexane-ethyl acetate mixture to yield pure 1-
(hydroxymethyl)cyclohexanol as white crystals.[3]

Spectroscopic Data
The following spectroscopic data has been reported for 1-(hydroxymethyl)cyclohexanol:[3]

Table 2: Spectroscopic Data

Technique Data

¹H NMR (300 MHz, CDCl₃)

δ: 1.25–1.70 (broad m, 10 H, (CH₂)₅), 2.12 (s, 1

H, OH), 2.37 (t, 1 H, J = 6, OH), 3.45 (d, 2 H, J =

6, CH₂OH)

IR (KBr)
cm⁻¹: 3700–3020 (strong), 2920 (strong), 2845

(strong)

Mass Spectrum (24 eV)
m/z (relative intensity) 130 (M⁺, 0.3), 99 (100),

81 (67)

High-Resolution Mass Spectrum calcd. for C₇H₁₄O₂, 130.0992; found, 130.0969
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Applications in Research and Industry
The presence of both a primary and a tertiary hydroxyl group makes 1-
(hydroxymethyl)cyclohexanol a versatile intermediate in organic synthesis.[2] Its primary

applications include:

Chemical Intermediate: It serves as a building block for the synthesis of more complex

molecules and various chemical derivatives.[2]

Surfactant Formulation: The compound can be utilized in the formulation of surfactants.[2]

Specialty Chemicals: It is involved in the production of other specialty chemicals.[2]

Esterification and Etherification: The hydroxyl groups readily participate in esterification and

etherification reactions.[2]

Safety and Handling
1-(Hydroxymethyl)cyclohexanol is classified as an irritant.[1]

GHS Hazard Statements:[1]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements: Standard laboratory safety precautions should be observed when

handling this compound, including the use of personal protective equipment such as gloves

and safety glasses. Work should be conducted in a well-ventilated area.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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